Cas no 112027-10-8 (7-Ethyl-1,7-dihydro-6h-purin-6-one)

• Product name: 7-Ethyl-1,7-dihydro-6h-purin-6-one
• CAS No: 112027-10-8
• MF: C₇H₈N₄O
• MW: 164.165
• CID: 2184181
• PubChem ID: 135427465

7-Ethyl-1,7-dihydro-6h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-1,7-dihydro-6h-purin-6-one
• 7-ethyl-3H-purin-6-one
• DTXSID40325183
• NSC409096
• NSC-409096
• DB-264080
• SCHEMBL26248660
• 7-Ethyl-1,7-dihydro-6H-purin-6-one
• 7-ETHYL-1H-PURIN-6-ONE
• 7-Ethyl-1H-purin-6(7H)-one
• 112027-10-8
• 6H-Purin-6-one, 7-ethyl-1,7-dihydro-
• 7-ethyl-6,7-dihydro-1H-purin-6-one

• Inchi： InChI=1S/C7H8N4O/c1-2-11-4-10-6-5(11)7(12)9-3-8-6/h3-4H,2H2,1H3,(H,8,9,12)
• InChI Key： PGXOZUZKOAEOKI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 164.06981089Da
• Monoisotopic Mass: 164.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: -0.2